Cas no 2759-55-9 (Propanamide,N-(4-methylphenyl)-)

• Product Name: Propanamide,N-(4-methylphenyl)-
• CAS No: 2759-55-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 281186
• PubChem ID: 235816
• Update Time: 2025-04-19

Propanamide,N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4-methylphenyl)-
• 2-[N-(2-acetyloxyethyl)-3-chloroanilino]ethyl acetate
• 2,2'-((3-Chlorophenyl)imino)bisethyl diacetate
• 2,2'-(m-Chlorophenylimino)diethanol diacetate (ester)
• 2,2'-[(3-chlorophenyl)imino]bisethyl diacetate
• 4-methyl-N-propionylaniline
• AC1L3LON
• AC1Q3MHW
• AR-1D0028
• CTK8D6097
• EINECS 247-904-3
• N-(4-methylphenyl)-2-methylacetamide
• N-(p-tolyl)propionamide
• N-p-tolylpropionamide
• N-p-tolyl-propionamide
• propionic acid p-toluidide
• XWSRKIHDBLVVQU-UHFFFAOYSA-N
• NSC37568
• Propanamide, N-(4-methylphenyl)-
• N-(4-Methylphenyl)propanamide
• SCHEMBL2625088
• PROPIO-P-TOLUIDIDE
• p-Propionotoluidide
• 4-METHYLPROPIONANILIDE
• NSC-37568
• 6X54NYK7J7
• AKOS000778847
• N-(4-METHYLPHENYL)PROPIONAMIDE
• N-(4-Methylphenyl)propanamide #
• NS00126772
• 2759-55-9
• DTXSID50950263

• Inchi： 1S/C10H13NO/c1-3-10(12)11-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： XWSRKIHDBLVVQU-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides